Cas no 62584-30-9 (3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile)

3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile structure

62584-30-9 structure

Product Name:3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile

CAS No:62584-30-9

MF:C₉H₂ClF₆N

MW:273.562302112579

CID:499779

PubChem ID:22625193

Update Time:2025-04-19

3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-3,5-bis(trifluoromethyl)benzonitrile
- 3,5-bis-(Trifluoromethyl)-4-chlorobenzonitrile
- 3,5-BIS(TRIFLUOROMETHYL)-4-CHLOROBENZONITRILE
- Benzonitrile, 4-chloro-3,5-bis(trifluoromethyl)-
- AC-4024
- C9H2ClF6N
- 62584-30-9
- DB-073152
- MFCD03412181
- DTXSID00627054
- AKOS015890069
- SCHEMBL7574862
- 3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile
- MDL： MFCD03412181
- Inchi： 1S/C9H2ClF6N/c10-7-5(8(11,12)13)1-4(3-17)2-6(7)9(14,15)16/h1-2H
- InChI Key： TUWQECDDVRORJX-UHFFFAOYSA-N
- SMILES： ClC1C(C(F)(F)F)=CC(C#N)=CC=1C(F)(F)F

Computed Properties

Exact Mass: 272.97800
Monoisotopic Mass: 272.978
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 303
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 23.8A^2
XLogP3: 4

Experimental Properties

Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 217.1±35.0 ºC (760 Torr),
Flash Point: 85.1±25.9 ºC,
Refractive Index: 1.439
Solubility: Almost insoluble (0.014 g/l) (25 º C),
PSA: 23.79000
LogP: 4.24928

3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile Security Information

Hazard Statement： Irritant
Hazardous Material transportation number：UN 3276
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
Risk Phrases：R20/21/22

3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T790965-50mg	3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile	62584-30-9		50mg	$ 50.00	2022-06-02
TRC	T790965-100mg	3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile	62584-30-9		100mg	$ 65.00	2022-06-02
TRC	T790965-500mg	3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile	62584-30-9		500mg	$ 80.00	2022-06-02
1PlusChem	1P00EEO7-100mg	3,5-BIS(TRIFLUOROMETHYL)-4-CHLOROBENZONITRILE	62584-30-9	95%	100mg	$217.00	2024-04-22
1PlusChem	1P00EEO7-250mg	3,5-BIS(TRIFLUOROMETHYL)-4-CHLOROBENZONITRILE	62584-30-9	95%	250mg	$328.00	2024-04-22
Aaron	AR00EEWJ-100mg	3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile	62584-30-9	98%	100mg	$59.00	2025-02-11
Aaron	AR00EEWJ-250mg	3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile	62584-30-9	98%	250mg	$102.00	2025-02-11
Aaron	AR00EEWJ-1g	3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile	62584-30-9	98%	1g	$276.00	2025-02-11
A2B Chem LLC	AG71399-100mg	3,5-BIS(TRIFLUOROMETHYL)-4-CHLOROBENZONITRILE	62584-30-9	95%	100mg	$188.00	2024-04-19
A2B Chem LLC	AG71399-250mg	3,5-BIS(TRIFLUOROMETHYL)-4-CHLOROBENZONITRILE	62584-30-9	95%	250mg	$288.00	2024-04-19

3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile Suppliers

Amadis Chemical Company Limited

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(CAS:62584-30-9)3,5-Bis(trifluoromethyl)-4-chlorobenzonitrile

Order Number:A20922

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:01

Price ($):374.0

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

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